
Comprehensive Technical Guide: 2-Chloro-N-
(pyridin-3-ylmethyl)nicotinamide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
2-Chloro-N-(pyridin-3-

ylmethyl)nicotinamide

CAS No.: 224048-89-9

Cat. No.: B1351463

Get Quote

Executive Summary
As a Senior Application Scientist, I approach molecular design not merely as the assembly of

atoms, but as the strategic engineering of reactivity. 2-Chloro-N-(pyridin-3-
ylmethyl)nicotinamide is a highly versatile bis-pyridine scaffold utilized extensively in drug

discovery and agrochemical development. While it lacks a universally assigned generic CAS

number—often tracked via vendor-specific identifiers such as CB7671708[1]—its structural

motif is a foundational building block. This whitepaper deconstructs the physicochemical

properties, the mechanistic causality behind its reactivity, and provides a field-proven, self-

validating protocol for its synthesis.

Physicochemical Identifiers & Structural Data
To establish a baseline for analytical validation, the core quantitative data for 2-Chloro-N-
(pyridin-3-ylmethyl)nicotinamide is summarized below:
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Identifier / Property Value

Chemical Name 2-Chloro-N-(pyridin-3-ylmethyl)nicotinamide

Synonyms
2-chloro-N-(3-pyridinylmethyl)-3-

pyridinecarboxamide

Molecular Formula C12H10ClN3O[1]

Molecular Weight 247.68 g/mol [1]

CAS Number
Unassigned / Catalog-specific (e.g.,

CB7671708)[1]

Monoisotopic Mass 247.0512 Da

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 3

Mechanistic Causality: The 2-Chloropyridine
Scaffold
From an application perspective, the true value of 2-Chloro-N-(pyridin-3-
ylmethyl)nicotinamide lies in its capacity as an electrophilic hub. The molecule is engineered

for Nucleophilic Aromatic Substitution (SNAr)[2].

The Causality of Reactivity: The pyridine nitrogen exerts a strong electron-withdrawing effect

via both induction and resonance. When coupled with the electron-withdrawing carboxamide

group at the 3-position, the electron density at the C2 position is severely depleted[2]. This

synergistic electron withdrawal stabilizes the anionic Meisenheimer intermediate formed during

nucleophilic attack, rendering the C-Cl bond exceptionally labile. Consequently, this allows for

rapid displacement of the chlorine atom by amines, thiols, and alkoxides under mild conditions,

facilitating the rapid generation of diverse pharmacophores and agrochemical agents[3].
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Fig 1: SNAr reactivity profile and downstream applications of the synthesized scaffold.

Self-Validating Synthesis Protocol
Every protocol executed in a modern laboratory must be a self-validating system. This means

embedding In-Process Controls (IPCs) directly into the methodology so the reaction dictates its

own progression. The synthesis begins with 2-chloronicotinic acid, a precursor that can be

efficiently generated via amidase-catalyzed hydrolysis[4].

Phase 1: Vilsmeier-Haack Activation
Causality: We select oxalyl chloride over thionyl chloride to avoid sulfurous byproducts that

can poison downstream transition-metal catalysts. The addition of catalytic N,N-

Dimethylformamide (DMF) generates the highly reactive Vilsmeier-Haack reagent, which

efficiently converts the carboxylic acid to the acyl chloride[5].

Self-Validating IPC: The reaction dictates its own progression via gas evolution (CO, CO2,

HCl). The definitive IPC is the complete cessation of bubbling, visually validating 100%

conversion[5].
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Step-by-Step Methodology:

Suspend 2-chloronicotinic acid (1.0 eq) in anhydrous dichloromethane (DCM) under an inert

nitrogen atmosphere.

Add catalytic DMF (0.05 eq).

Cool the reaction vessel to 0 °C and add oxalyl chloride (1.5 eq) dropwise to control the

initial exothermic gas evolution.

Warm to room temperature and stir until gas evolution completely ceases (approximately 2-4

hours).

Concentrate under reduced pressure to yield crude 2-chloronicotinoyl chloride.

Phase 2: Amide Coupling with 3-Picolylamine
Causality: 3-Picolylamine is introduced as the nucleophile. We utilize N,N-

Diisopropylethylamine (DIPEA) as the base because its steric bulk prevents it from acting as

a competing nucleophile against the acyl chloride. DIPEA effectively scavenges the HCl

generated, preventing the protonation of 3-picolylamine and maintaining its nucleophilicity[5].

Self-Validating IPC: LC-MS monitoring is employed. The disappearance of the acid chloride

mass and the emergence of the target product mass (

248 [M+H]+) confirms successful coupling.

Step-by-Step Methodology:

Dissolve 3-picolylamine (1.1 eq) and DIPEA (2.0 eq) in anhydrous DCM and cool to 0 °C.

Dissolve the crude 2-chloronicotinoyl chloride from Phase 1 in DCM and add dropwise to the

amine solution.

Stir at room temperature for 2 hours.

Quench with saturated aqueous NaHCO3, extract with DCM, and wash the organic layer

with brine.
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Dry over anhydrous Na2SO4, filter, and concentrate to yield 2-Chloro-N-(pyridin-3-
ylmethyl)nicotinamide.
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Fig 2: Self-validating synthesis workflow of 2-Chloro-N-(pyridin-3-ylmethyl)nicotinamide.

Applications in Drug Discovery & Agrochemicals
The strategic placement of the 2-chloro substituent allows this scaffold to be rapidly diversified.

In the agrochemical sector, derivatives of 2-chloronicotinamides are heavily utilized in the

development of potent herbicides targeting monocotyledonous weeds[3]. In pharmaceutical

drug discovery, the facile displacement of the chlorine atom enables the high-throughput

generation of compound libraries, particularly for screening novel kinase inhibitors where the

bis-pyridine motif effectively mimics ATP binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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